Cas no 709649-73-0 (N-methyl-N-(1-methyl-1H-indol-5-yl)methylamine)

N-methyl-N-(1-methyl-1H-indol-5-yl)methylamine structure
709649-73-0 structure
Product name:N-methyl-N-(1-methyl-1H-indol-5-yl)methylamine
CAS No:709649-73-0
MF:C11H14N2
MW:174.24200
CID:561977
PubChem ID:18525753

N-methyl-N-(1-methyl-1H-indol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-methanamine,N,1-dimethyl-
    • 1-METHYL-5-[(METHYLAMINO)METHYL]-1H-INDOLE
    • N-methyl-1-(1-methylindol-5-yl)methanamine
    • N-METHYL-N-[(1-METHYL-1H-INDOL-5-YL)METHYL]AMINE
    • methyl-(1-methyl-1H-indol-5-ylmethyl)amine
    • Methyl(1-methylindol-5-ylmethyl)amine
    • N-methyl-1-(1-methyl-1H-indol-5-yl)methanamine
    • methyl-(1-methyl-1H-indol-5-ylmethyl)-amine
    • N-Methyl-(1-methyl-1H-indol-5-yl)methylamine
    • Methyl-(1-methylindol-5-ylmethyl)amine
    • MFCD08271909
    • SPRYNBKTIVXUOJ-UHFFFAOYSA-N
    • SCHEMBL1253366
    • methyl[(1-methyl-1H-indol-5-yl)methyl]amine
    • 709649-73-0
    • AKOS006343962
    • EN300-1273588
    • DTXSID40594514
    • MS-22336
    • N-Methyl-N-[(1-methyl-1H-indol-5-yl)methyl]amine, AldrichCPR
    • J-523636
    • CS-0300745
    • BBL036731
    • STL559110
    • N-methyl-N-(1-methyl-1H-indol-5-yl)methylamine
    • Inchi: InChI=1S/C11H14N2/c1-12-8-9-3-4-11-10(7-9)5-6-13(11)2/h3-7,12H,8H2,1-2H3
    • InChI Key: SPRYNBKTIVXUOJ-UHFFFAOYSA-N
    • SMILES: CNCC1=CC2=C(C=C1)N(C=C2)C

Computed Properties

  • Exact Mass: 174.11600
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17Ų
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.04
  • Boiling Point: 303.4°C at 760 mmHg
  • Flash Point: 137.3°C
  • Refractive Index: 1.572
  • PSA: 16.96000
  • LogP: 2.28860

N-methyl-N-(1-methyl-1H-indol-5-yl)methylamine Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

N-methyl-N-(1-methyl-1H-indol-5-yl)methylamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M104363-10mg
N-methyl-N-[(1-methyl-1H-indol-5-yl)methyl]amine
709649-73-0
10mg
$ 50.00 2022-06-04
TRC
M104363-100mg
N-methyl-N-[(1-methyl-1H-indol-5-yl)methyl]amine
709649-73-0
100mg
$ 135.00 2022-06-04
Enamine
EN300-1273588-50mg
methyl[(1-methyl-1H-indol-5-yl)methyl]amine
709649-73-0
50mg
$167.0 2023-10-02
Enamine
EN300-1273588-2500mg
methyl[(1-methyl-1H-indol-5-yl)methyl]amine
709649-73-0
2500mg
$389.0 2023-10-02
Enamine
EN300-1273588-10000mg
methyl[(1-methyl-1H-indol-5-yl)methyl]amine
709649-73-0
10000mg
$855.0 2023-10-02
Chemenu
CM233885-250mg
N-Methyl-1-(1-methyl-1H-indol-5-yl)methanamine
709649-73-0 95%+
250mg
$3746 2024-07-24
Chemenu
CM233885-500mg
N-Methyl-1-(1-methyl-1H-indol-5-yl)methanamine
709649-73-0 95%+
500mg
$3906 2024-07-24
Chemenu
CM233885-1g
N-Methyl-1-(1-methyl-1H-indol-5-yl)methanamine
709649-73-0 95%+
1g
$4070 2024-07-24
Enamine
EN300-1273588-5000mg
methyl[(1-methyl-1H-indol-5-yl)methyl]amine
709649-73-0
5000mg
$576.0 2023-10-02
Enamine
EN300-1273588-500mg
methyl[(1-methyl-1H-indol-5-yl)methyl]amine
709649-73-0
500mg
$190.0 2023-10-02

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